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Compound of Interest

Compound Name: Boc-Ser-OMe

Cat. No.: B558210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Overview
Boc-L-serine methyl ester, with the Chemical Abstracts Service (CAS) number 2766-43-0, is a

pivotal amino acid derivative extensively utilized in organic chemistry and the life sciences.[1]

This compound is a protected form of the amino acid L-serine, featuring a tert-butyloxycarbonyl

(Boc) group on the amine and a methyl ester on the carboxyl group.[1][2] This dual protection

strategy makes it an invaluable building block in multi-step synthetic processes, particularly in

solid-phase peptide synthesis (SPPS) and the development of pharmaceuticals and other

bioactive molecules.[3]

The Boc group provides stable, acid-labile protection for the amino group, preventing unwanted

side reactions during peptide chain elongation, while the methyl ester protects the carboxylic

acid.[1][2] Its stability, ease of handling, and reactivity make it a preferred choice for

synthesizing complex peptides, peptidomimetics, and chiral intermediates for drug discovery.[3]

[4]

Physicochemical and Spectroscopic Properties
The properties of Boc-L-serine methyl ester are well-documented, providing essential data for

its application in laboratory and industrial settings.
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Property Value References

CAS Number 2766-43-0 [5]

Molecular Formula C₉H₁₇NO₅ [3]

Molecular Weight 219.24 g/mol [3]

Appearance
Light yellowish or colorless

liquid
[2][3]

Density 1.082 g/mL at 25 °C

Refractive Index (n20/D) 1.452

Optical Rotation [α]20/D -18° (c = 5 in methanol)

Flash Point 113 °C (235.4 °F)

Boiling Point 354.3 °C (Predicted) [6]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Slightly soluble in water.

[1][6]

Spectroscopic Data
Spectroscopy Data References

IR (neat) (cm⁻¹)
3400 (O-H stretch), 1720 (C=O

stretch, broad)
[5]

¹H NMR (200 MHz, C₆D₆)

δ: 1.41 (s, 9H, Boc), 2.50 (br s,

1H, OH), 3.26 (s, 3H, OCH₃),

3.66 (dd, 1H, β-CH), 3.76 (dd,

1H, β-CH), 4.40 (m, 1H, α-CH),

5.60 (m, 1H, NH)

[5]
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Boc-L-serine methyl ester is produced synthetically, as it has no known natural sources.[4] The

two primary routes involve the protection and esterification of L-serine in a specific order.

Route A: Protection First Route B: Esterification First

L-Serine

N-Boc-L-Serine

+ (Boc)₂O, NaOH

Boc-L-Serine Methyl Ester

+ CH₃I, K₂CO₃

L-Serine

L-Serine Methyl Ester HCl

+ SOCl₂, MeOH

Boc-L-Serine Methyl Ester

+ (Boc)₂O, TEA

Click to download full resolution via product page

Figure 1: Primary synthetic routes to Boc-L-serine methyl ester.

Protocol A: N-Boc Protection followed by Methyl
Esterification
This protocol is adapted from a procedure published in Organic Syntheses.[5]

N-Boc Protection:

A solution of L-serine (0.30 mol) in 1 N sodium hydroxide is cooled in an ice bath.

A solution of di-tert-butyl dicarbonate ((Boc)₂O, 0.36 mol) in dioxane is added to the stirred

L-serine solution.

The two-phase mixture is stirred at low temperature for 30 minutes and then allowed to

warm to room temperature for several hours until the reaction is complete (monitored by

TLC).
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The mixture is concentrated, cooled, and acidified to pH 2–3 with 1 N potassium bisulfate.

The product, N-Boc-L-serine, is extracted with ethyl acetate, dried over magnesium

sulfate, and concentrated to a foam.

Methyl Esterification:

The crude N-Boc-L-serine (0.16 mol) is dissolved in dimethylformamide (DMF) and cooled

in an ice bath.

Solid potassium carbonate (0.176 mol) is added, and the mixture is stirred.

Methyl iodide (0.32 mol) is added to the suspension. Caution: Methyl iodide is toxic and a

suspected carcinogen; handle in a well-ventilated fume hood.

The reaction is stirred at 0 °C for 30 minutes, then warmed to room temperature for an

additional hour until TLC analysis indicates complete formation of the ester.

The reaction mixture is filtered, and the filtrate is partitioned between ethyl acetate and

water.

The organic phase is washed with brine, dried with magnesium sulfate, filtered, and

concentrated to yield Boc-L-serine methyl ester as a pale amber oil.[5]

Protocol B: Esterification followed by N-Boc Protection
This protocol is a general procedure based on standard laboratory techniques.[6]

Esterification:

L-serine is suspended in methanol and cooled to 0 °C.

Thionyl chloride is added dropwise, and the mixture is refluxed for 2 hours.

The solvent is removed under reduced pressure to yield crude L-serine methyl ester

hydrochloride.

N-Boc Protection:
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The crude L-serine methyl ester hydrochloride (0.29 mol) is suspended in

dichloromethane.

Triethylamine (TEA, 0.57 mol) and di-tert-butyl dicarbonate (0.31 mol) are added at 0 °C.

The reaction is stirred overnight at room temperature.

The mixture is diluted with methyl tert-butyl ether, filtered, and the filtrate is concentrated

under reduced pressure to yield the final product.[6]

Applications in Research and Development
Boc-L-serine methyl ester is a cornerstone reagent in several advanced scientific fields.

Peptide Synthesis: It is a fundamental building block in Boc-chemistry solid-phase peptide

synthesis (SPPS). The Boc group serves as a temporary protecting group for the N-terminus,

which is removed with a mild acid like trifluoroacetic acid (TFA) at each cycle to allow for the

coupling of the next amino acid.[3]

Drug Development: The compound is used to synthesize bioactive peptides and

peptidomimetics.[3] Serine residues are critical for the biological activity of many peptides,

and modifying them is a key strategy in medicinal chemistry.[7] For example, derivatives

have been used to create anticancer agents, such as quinazolinone-based PI3K inhibitors.[8]

Bioconjugation and Chemical Biology: It serves as a precursor for creating complex

biomolecules, including tumor-associated markers like the Tn antigen and other biomedical

polymers.[6] The ability to incorporate or modify serine allows for the creation of probes and

tools to study biological processes.
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Figure 2: Role of Boc-L-serine methyl ester in Boc solid-phase peptide synthesis.
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Role as a Precursor to Signaling Pathway
Modulators
While Boc-L-serine methyl ester does not directly participate in signaling pathways, it is a

critical starting material for the synthesis of molecules that do. Its utility lies in providing a chiral

scaffold that can be elaborated into potent and selective modulators of key cellular processes,

making it highly relevant for drug discovery targeting specific pathways.

Logical Flow from Precursor to Biological Modulation
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Figure 3: Role as a precursor to modulators of key biological signaling pathways.

Safety and Handling
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Boc-L-serine methyl ester is not classified as hazardous under the 2012 OSHA Hazard

Communication Standard.[2] However, as with all laboratory chemicals, appropriate safety

precautions are essential.

Safety Aspect Recommendation References

Personal Protective Equipment

(PPE)

Wear safety glasses with side-

shields, chemical-resistant

gloves, and a lab coat.

[2]

Handling

Use in a well-ventilated area or

under a fume hood. Avoid

contact with skin, eyes, and

clothing. Avoid ingestion and

inhalation.

[2]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place.

Recommended storage is

often refrigerated (0-8 °C).

[3]

Incompatibilities
Strong acids, strong bases,

and strong oxidizing agents.
[2]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

[2]

First Aid (Skin)
Wash with plenty of soap and

water.
[2]

Conclusion
Boc-L-serine methyl ester (CAS 2766-43-0) is more than a simple chemical reagent; it is an

enabling tool for innovation in peptide chemistry, drug discovery, and materials science. Its

well-defined properties, established synthetic protocols, and versatile applications underscore

its importance for researchers aiming to construct complex molecular architectures. A thorough
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understanding of its characteristics, handling requirements, and synthetic utility is paramount

for its safe and effective application in advancing scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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